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Compound of Interest

Compound Name: Pentabromobenzyl acrylate

Cat. No.: B3427448 Get Quote

Essential Safety and Handling Guide for
Pentabromobenzyl Acrylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Pentabromobenzyl acrylate (CAS No. 59447-55-1). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing environmental impact.

Understanding the Hazards
Pentabromobenzyl acrylate is a brominated aromatic compound that requires careful

handling due to its potential health risks. It is classified as a substance that can cause skin

irritation, may lead to an allergic skin reaction, and can cause serious eye irritation. Inhalation

of dust may also cause respiratory irritation. Furthermore, this chemical is recognized as being

harmful to aquatic life with long-lasting effects.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Pentabromobenzyl acrylate is

provided in the table below. This information is crucial for safe storage and handling.
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Property Value

CAS Number 59447-55-1[1][2][3]

Molecular Formula C₁₀H₅Br₅O₂[1][4]

Molecular Weight 556.67 g/mol [1][3][5]

Appearance White to yellow to green powder or crystals[1]

Melting Point 115-116 °C[1][3][5]

Storage Temperature 2-8°C[1]

Solubility
Limited in water; soluble in organic solvents like

toluene.[1][5]

Personal Protective Equipment (PPE)
The following Personal Protective Equipment (PPE) is mandatory when handling

Pentabromobenzyl acrylate to minimize exposure and ensure personal safety.

PPE Category Specification

Eye Protection Chemical safety goggles or eyeshields.

Hand Protection

Chemically resistant gloves. While specific

compatibility data for Pentabromobenzyl

acrylate is not readily available, nitrile gloves are

a common recommendation for handling

halogenated organic compounds. Double-

gloving may be considered for enhanced

protection.

Respiratory Protection

A NIOSH-approved N95 dust mask or a

respirator with a particulate filter is

recommended, especially when handling the

powder form, to prevent inhalation.

Body Protection
A laboratory coat should be worn to protect

against skin contact.
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Safe Handling and Operational Plan
Follow these step-by-step procedures for the safe handling of Pentabromobenzyl acrylate in

a laboratory setting.

Preparation:

Ensure that a designated work area, preferably within a chemical fume hood, is clean and

uncluttered.

Verify that all necessary PPE is available and in good condition.

Locate the nearest safety shower and eyewash station before beginning work.

Handling the Chemical:

Wear all required PPE as outlined in the table above.

Handle Pentabromobenzyl acrylate in a well-ventilated area, ideally within a fume hood,

to minimize inhalation of dust.

Avoid direct contact with the skin, eyes, and clothing.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material. Avoid

creating dust.

During the Experiment:

Keep containers of Pentabromobenzyl acrylate tightly closed when not in use.

If there is a risk of splashing, use a face shield in addition to safety goggles.

In case of accidental contact, immediately follow the first aid measures outlined in the

Safety Data Sheet (SDS). For skin contact, wash the affected area thoroughly with soap

and water. For eye contact, flush with copious amounts of water for at least 15 minutes

and seek medical attention.

After the Experiment:
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Decontaminate all surfaces and equipment that have come into contact with the chemical.

Properly dispose of all waste materials as described in the disposal plan below.

Remove PPE carefully to avoid contaminating yourself and the surrounding area. Wash

hands thoroughly after handling the chemical and before leaving the laboratory.

Disposal Plan
Proper disposal of Pentabromobenzyl acrylate and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance. As a halogenated

organic compound, it requires specific disposal procedures.

Chemical Waste:

Do not dispose of Pentabromobenzyl acrylate down the drain.

Collect all waste containing this chemical in a designated, properly labeled, and sealed

hazardous waste container. The container should be labeled as "Halogenated Organic

Waste."

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Contaminated PPE and Materials:

All disposable PPE (gloves, masks, etc.) and other materials (e.g., weighing paper,

contaminated wipes) that have come into contact with Pentabromobenzyl acrylate
should be considered hazardous waste.

Place all contaminated solid waste in a separate, clearly labeled hazardous waste bag or

container.

Do not mix this waste with non-hazardous laboratory trash.

Arranging for Disposal:
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Follow your institution's specific procedures for the pickup and disposal of hazardous

chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for guidance and to schedule a waste pickup.

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Pentabromobenzyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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